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An In-depth Technical Guide to TZ4M Series Controllers

Introduction
The TZ4M series are advanced, dual PID auto-tuning temperature controllers designed for

high-precision temperature management in a variety of industrial applications. While the query

specified research applications in drug development, it is important to clarify that the TZ4M
series are industrial controllers and not biological or chemical models. This guide provides a

comprehensive technical overview of the TZ4M models, their functionalities, and operational

parameters, tailored for a technical audience requiring precise process control.

Core Features of the TZ4M Series
The TZ4M series controllers offer a range of features to ensure optimal temperature regulation:

Dual PID Auto-Tuning: The controllers employ a sophisticated dual PID algorithm that allows

for either fast response or low overshoot, depending on the application's requirements. The

auto-tuning function automatically measures the thermal characteristics of the system and

calculates the optimal PID parameters.

Multiple Control Modes: Users can select between ON/OFF control, P, PI, PD, PIDF, and

PIDS control modes to suit various processes.[1]
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Versatile Input and Output Options: The TZ4M series supports a wide range of input sensors,

including thermocouples and RTDs, and offers various output options such as relay, SSR,

and current outputs.[1][2]

Clear Display: A 7-segment LED display shows the process value (PV) in red and the setting

value (SV) in green for easy monitoring.[1]

Quantitative Data Summary
The following tables summarize the key technical specifications of the TZ4M series controllers.

General Specifications
Specification Value

Power Supply 100-240VAC 50/60Hz

Allowable Voltage Range 90 to 110% of rated voltage

Power Consumption Approx. 6VA

Display Method 7-Segment LED (PV: Red, SV: Green)

Control Method ON/OFF, P, PI, PD, PIDF, PIDS

Display Accuracy ±0.3% based on F.S. or 3°C Max.

Setting Type Front push buttons

Ambient Temperature -10 to 50°C

Storage Temperature -20 to 60°C

Ambient Humidity 35 to 85% RH

Input Sensor Specifications
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Sensor Type Model Range (°C)

Thermocouple K (CA) -100 to 1300

J (IC) 0 to 800

R (PR) 0 to 1700

E (CR) 0 to 800

T (CC) -200 to 400

S (PR) 0 to 1700

N (NN) 0 to 1300

W (TT) 0 to 2300

RTD DIN Pt100 -199.9 to 500.0

JIS Pt100 -199.9 to 500.0

Analog Voltage 1-5VDC, 0-10VDC

Current 4-20mADC

Output Specifications
Output Type Rating Model Indicator

Relay 250VAC 3A 1c R

SSR 12VDC ±3V Max. 30mA S

Current
4-20mADC (Load resistance:

Max. 600Ω)
C

Control Methodologies and Operational Protocols
The TZ4M series offers distinct PID control modes to cater to different process requirements:

PIDF for high-speed response and PIDS for low-speed response with minimal overshoot.[1][2]

PIDF (High-Speed Response Type)
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This mode is suitable for applications that require a rapid response to reach the setpoint

temperature quickly. Examples include injection molding machines and electric furnaces that

need preheating.[1][2]

PIDS (Low-Speed Response Type)
This mode is designed for processes where minimizing overshoot is critical to prevent damage

or hazards, such as in plating machines or oil temperature control systems.[1][2] The factory

default setting for the TZ series is PIDS.[1][2]

Auto-Tuning Protocol
The auto-tuning function optimizes the PID parameters for the specific thermal characteristics

of the controlled system. The protocol for initiating auto-tuning is as follows:

Initial Setup: Connect the controller and the sensor to the system.

Initiate Auto-Tuning: Press and hold the AT key for 3 seconds or more to start the auto-tuning

process. The AT lamp will flicker during this process.

Completion: The AT lamp will turn off when the auto-tuning is complete. The calculated PID

parameters are then stored.

Interruption: To stop the auto-tuning process, press and hold the AT key for 5 seconds or

more.

There are two auto-tuning modes:

Tun1 (Default): Auto-tuning is executed at the set value (SV).

Tun2: Auto-tuning is executed at 70% of the set value (SV).

Diagrams of Signaling Pathways and Logical
Relationships
The following diagrams illustrate the core logical flows and control pathways within the TZ4M
controllers.
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Caption: PID Control Logic Flowchart
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Caption: PIDF vs. PIDS Selection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387039#differences-between-tz4m-models-for-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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